Cas no 1389368-56-2 ((1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1389368-56-2
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD22516385
• CID: 5581296
• PubChem ID: 126970651
• Update Time: 2025-05-28

(1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL]ETHANAMINE
• Benzenemethanamine, 4-chloro-α-methyl-2-(trifluoromethyl)-, (αS)-
• 1389368-56-2
• EN300-1932723
• (1S)-1-[4-chloro-2-(trifluoromethyl)phenyl]ethan-1-amine
• (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD22516385
• Inchi： 1S/C9H9ClF3N/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-5H,14H2,1H3/t5-/m0/s1
• InChI Key： VRJFJMHXALWFOQ-YFKPBYRVSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)[C@H](C)N

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 223.7±35.0 °C(Predicted)
• pka: 8.03±0.10(Predicted)

Additional information on (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine

Comprehensive Overview of (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine (CAS No. 1389368-56-2)

The compound (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine (CAS No. 1389368-56-2) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the chloro and trifluoromethyl substituents, contribute to its reactivity and selectivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel bioactive molecules.

One of the key reasons for the growing attention on (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine is its relevance in drug discovery. The chiral center at the amine group allows for enantioselective synthesis, which is critical for producing optically active pharmaceuticals. This aligns with current trends in the pharmaceutical industry, where there is a strong focus on stereoselective synthesis and green chemistry to reduce environmental impact. Users searching for terms like "chiral amine applications" or "trifluoromethyl compounds in drug development" will find this compound particularly relevant.

In addition to its pharmaceutical applications, (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine is also explored in material science. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, properties that are highly sought after in the design of advanced materials. Recent studies have highlighted its potential in creating high-performance polymers and liquid crystals, addressing the demand for innovative materials in electronics and optics.

The synthesis of (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine often involves asymmetric hydrogenation or enzymatic resolution, methods that are gaining traction due to their efficiency and sustainability. This resonates with the increasing popularity of search queries like "sustainable synthesis of chiral amines" and "biocatalysis in organic chemistry." By leveraging these advanced techniques, researchers can achieve high yields and enantiomeric purity, meeting the stringent requirements of industrial applications.

Another area of interest is the compound's potential in agrochemicals. The chloro and trifluoromethyl groups are known to enhance the bioactivity of pesticides and herbicides. As the agricultural sector seeks eco-friendly pest control solutions, (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine is being investigated for its role in developing next-generation agrochemicals with reduced environmental toxicity. This aligns with searches for "green agrochemical intermediates" and "fluorine in crop protection."

From a regulatory perspective, (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine is compliant with global safety standards, making it a viable candidate for large-scale production. Its stability under various conditions and compatibility with common solvents further enhance its industrial applicability. Professionals searching for "scalable chiral amine synthesis" or "stable trifluoromethyl compounds" will find this compound noteworthy.

In conclusion, (1S)-1-4-chloro-2-(trifluoromethyl)phenylethan-1-amine (CAS No. 1389368-56-2) is a versatile and promising compound with applications spanning pharmaceuticals, materials science, and agrochemicals. Its unique structural attributes and compatibility with modern synthetic methods position it as a key player in the advancement of sustainable and high-performance chemistry. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific and industrial innovation.